Cas no 1001412-69-6 (tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate
• CAS No: 1001412-69-6
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• MDL: MFCD24611954
• CID: 5606228
• PubChem ID: 59362800
• Update Time: 2025-10-25

tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate
• EN300-8762354
• 1001412-69-6
• SCHEMBL13306434
• Carbamic acid, N-(5-hydroxy-2-pentyn-1-yl)-, 1,1-dimethylethyl ester

• MDL： MFCD24611954
• Inchi： 1S/C10H17NO3/c1-10(2,3)14-9(13)11-7-5-4-6-8-12/h12H,6-8H2,1-3H3,(H,11,13)
• InChI Key： KDHWGCINOXZYSJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 199.12084340g/mol
• Monoisotopic Mass: 199.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.066±0.06 g/cm3(Predicted)
• Boiling Point: 351.8±22.0 °C(Predicted)
• pka: 11.05±0.46(Predicted)

Additional information on tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate

Introduction to Tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate (CAS No. 1001412-69-6)

Tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate, a compound with the chemical formula C₁₁H₁₅O₃, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1001412-69-6, is characterized by its structural features, which include a tert-butyl group and a 5-hydroxypent-2-yn-1-yl moiety. These structural components contribute to its diverse chemical properties and potential applications in synthetic chemistry and drug development.

The tert-butyl group, known for its steric hindrance and stability, plays a crucial role in modulating the reactivity and selectivity of the molecule. This feature makes Tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate a valuable intermediate in the synthesis of more complex molecules. On the other hand, the 5-hydroxypent-2-yn-1-yl moiety introduces both hydroxyl and alkyne functional groups, which are versatile handles for further chemical modifications. These functionalities are particularly useful in constructing biologically active scaffolds and exploring novel pharmacophores.

In recent years, there has been a growing interest in the development of carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known to exhibit properties such as insecticidal, herbicidal, and pharmaceutical effects. The presence of the hydroxypent-2-yn-1-yl group in Tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate adds an additional layer of complexity, enabling further derivatization and exploration of its potential biological roles. This has led to several studies focusing on its derivatives as potential candidates for therapeutic applications.

One of the most compelling aspects of Tert-butyl N-(5-hydroxypent-2-yn-1-yl)carbamate is its role as a building block in medicinal chemistry. The combination of the tert-butyl group and the 5-hydroxypent-2-yn-1-yl moiety provides a unique platform for designing molecules with specific biological targets. For instance, researchers have explored its use in developing novel antimicrobial agents. The hydroxyl group can be readily modified to introduce various substituents that enhance binding affinity to bacterial enzymes or other cellular targets. Similarly, the alkyne functionality can be used for cross-coupling reactions, allowing for the construction of more complex structures with desired pharmacological properties.

The compound's potential extends beyond antimicrobial applications. There is emerging evidence suggesting that derivatives of Tert-butyl N-(5-hydroxypent-2-yn-1-yI)carbamate may have utility in addressing other therapeutic areas. For example, studies have indicated that certain carbamate derivatives exhibit anti-inflammatory and analgesic effects. The hydroxypentenoyl part of the molecule can be modified to develop nonsteroidal anti-inflammatory drugs (NSAIDs) or other pain-relieving agents. Additionally, the tert-butyl group can enhance lipophilicity, which is often desirable for drug-like properties such as improved oral bioavailability.

The synthesis of Tert-butyl N-(5-hydroxypentenoyl)carbamate involves multi-step organic reactions that highlight its synthetic versatility. The process typically begins with the preparation of the 5-hydroxypentenenoyl chloride intermediate, which is then reacted with tert-butanol in the presence of a carbodiimide coupling agent to form the carbamate derivative. This reaction sequence underscores the importance of functional group transformations in medicinal chemistry and demonstrates how small modifications can lead to significant changes in molecular properties.

In conclusion, Tert-butyl N-(5-hydroxypentenoyl)carbamate (CAS No. 1001412- 69- 6) is a multifaceted compound with substantial potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing biologically active molecules with diverse therapeutic applications. As research continues to uncover new derivatives and their biological roles, this compound is poised to play an increasingly important role in drug discovery and development efforts worldwide.